Cas no 1696537-56-0 (3-(1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 1696537-56-0
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6281058
• PubChem ID: 130488681
• Update Time: 2025-06-11

3-(1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropylmethanamine
• 1696537-56-0
• [3-(1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1855902

• Inchi： 1S/C11H19N3/c1-4-14-7-13-6-9(14)10-8(5-12)11(10,2)3/h6-8,10H,4-5,12H2,1-3H3
• InChI Key： UBASMPCCRMPGJM-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1C1C(CN)C1(C)C)CC

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropylmethanamine

3-(1-Ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropylmethanamine: A Comprehensive Overview

The compound 3-(1-Ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1696537-56-0) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are well-known for their versatile applications in drug discovery and materials science. The structure of this compound is characterized by a cyclopropane ring substituted with a methanamine group and an imidazole moiety, making it a unique entity in terms of both its chemical properties and biological activity.

Recent studies have highlighted the importance of imidazole-containing compounds in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, which are critical for drug-receptor interactions. The imidazole ring in this compound is further substituted with an ethyl group at the 1-position, enhancing its lipophilicity and potentially improving its bioavailability. The cyclopropane ring, on the other hand, introduces strain into the molecule, which can be exploited to design molecules with enhanced reactivity or selectivity.

The synthesis of 3-(1-Ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropylmethanamine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and organocatalytic methods, to construct the cyclopropane ring and functionalize it with the imidazole moiety. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated that it exhibits moderate inhibitory activity against certain kinases, making it a potential lead compound for anti-cancer drug development. Additionally, its ability to modulate ion channels has been explored in the context of neurological disorders, although further research is required to validate these findings.

The structural features of 3-(1-Ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropylmethanamine also make it an attractive candidate for materials science applications. The imidazole ring can act as a coordinating unit in metal complexes, enabling the design of novel catalysts or sensors. Furthermore, the cyclopropane ring's strain can be harnessed to create materials with unique mechanical properties or self-healing capabilities.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent investigations have revealed that under aerobic conditions, the compound undergoes oxidative cleavage of the cyclopropane ring, leading to the formation of less complex products that are more readily biodegradable. This information is valuable for designing sustainable synthetic routes and disposal methods.

In conclusion, 3-(1-Ethyl-1H-imidazol-5-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1696537-56-0) represents a fascinating example of how structural complexity can be leveraged to create compounds with diverse functional properties. Its applications span across medicinal chemistry, materials science, and environmental studies, underscoring its importance as a research tool and potential commercial product.